molecular formula C6H9N3 B8310571 7-methyl-1H,2H,3H-pyrazolo[1,5-a]imidazole

7-methyl-1H,2H,3H-pyrazolo[1,5-a]imidazole

Cat. No.: B8310571
M. Wt: 123.16 g/mol
InChI Key: PAFNLJSBZLAFCY-UHFFFAOYSA-N
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Description

7-methyl-1H,2H,3H-pyrazolo[1,5-a]imidazole is a useful research compound. Its molecular formula is C6H9N3 and its molecular weight is 123.16 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C6H9N3

Molecular Weight

123.16 g/mol

IUPAC Name

7-methyl-2,3-dihydro-1H-imidazo[1,2-b]pyrazole

InChI

InChI=1S/C6H9N3/c1-5-4-8-9-3-2-7-6(5)9/h4,7H,2-3H2,1H3

InChI Key

PAFNLJSBZLAFCY-UHFFFAOYSA-N

Canonical SMILES

CC1=C2NCCN2N=C1

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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Synthesis routes and methods II

Procedure details

To a solution of 2,3-dihydro-7-ethoxycarbonyl-1H-imidazo[1,2-b]pyrazole (5 g) in xylene (27 ml) was added dropwise 3.4M solution (27 ml) of sodium bis(2-methoxyethoxy)aluminum hydride in toluene under ice-cooling. The mixture was stirred at room temperature and then stirred at 140° C. for 3.5 hours. The reaction mixture was cooled at 5° C. and poured into a mixture of ice-water (100 ml) and tetrahydrofuran (100 ml). The insoluble material was filtered off and the filtrate was separated. The aqueous layer was extracted with tetrahydrofuran. The organic layer and extract were combined and dried over magnesium sulfate. The solvent was evaporated to give 2,3-dihydro-7-methyl-1H-imidazo[1,2-b]pyrazole (2.04 g).
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5 g
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solution
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27 mL
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ice water
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100 mL
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